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Compound of Interest

Compound Name: Bromoacetyl bromide

Cat. No.: B045743

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of
bromoacetyl bromide, specifically its boiling point and density. The information herein is
curated for professionals in research and development who require precise and reliable data
for experimental design, process scale-up, and safety assessments.

Core Physical Properties

Bromoacetyl bromide is a colorless to light yellow liquid with a sharp, pungent odor. Itis a
dense liquid and is known to react violently with water. Due to its hazardous nature, including
being corrosive and a lachrymator, handling requires strict adherence to safety protocols.

Data Summary

The following table summarizes the reported values for the boiling point and density of
bromoacetyl bromide from various sources.
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Physical Property Value Conditions
Boiling Point 298 °F (147.8 °C) at 760 mmHg
147-150 °C Not specified

150 °C Not specified

148 °C Not specified

Density 2.317 g/mL at 20 °C (68 °F)
2.310 g/mL Not specified

2.33 g/cm3 at 20 °C

2.317 g/mL at 25 °C

Experimental Protocols

Accurate determination of the physical properties of a reactive compound like bromoacetyl
bromide necessitates specific experimental methodologies. Standard procedures must be
adapted to account for its corrosive nature and reactivity with moisture.

Determination of Boiling Point: Micro-Boiling Point
Method

This method is advantageous as it requires only a small amount of the substance, enhancing
safety.

Apparatus:

Thiele tube

High-boiling point mineral oil

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)
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Rubber band or wire for attachment

Heating source (e.g., Bunsen burner or hot plate)

Procedure:

A small sample (a few drops) of bromoacetyl bromide is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the open
end submerged in the liquid.

The test tube assembly is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The entire assembly is then immersed in a Thiele tube filled with mineral oil, ensuring the oll
level is above the sample but below the opening of the test tube.

The Thiele tube is heated gently and slowly at the side arm.

As the temperature rises, air trapped in the capillary tube will expand and exit as a slow
stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube. This indicates that the vapor pressure of the sample is equal to the external
pressure.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The stream of bubbles will slow down and eventually stop. The moment the liquid begins to
be drawn back into the capillary tube, the temperature is recorded. This temperature is the
boiling point of the liquid.[1][2]

Determination of Density: Pychometer Method

A pycnometer is a flask with a close-fitting ground glass stopper with a capillary hole through it,

which allows a precise volume of liquid to be measured.

Apparatus:
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Pycnometer (of a known volume)

Analytical balance

Constant temperature bath

Fume hood

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an
analytical balance (m_pyc).

e The pycnometer is filled with bromoacetyl bromide inside a fume hood, taking care to avoid
bubbles. The stopper is inserted, and any excess liquid that emerges from the capillary is
carefully wiped off.

e The filled pycnometer is placed in a constant temperature bath (e.g., at 20°C or 25°C) until it
reaches thermal equilibrium. The volume is checked to ensure it is at the calibration mark if
applicable.

e The pycnometer is removed from the bath, carefully dried on the outside, and its total mass
is determined (m_total).

e The mass of the bromoacetyl bromide is calculated by subtracting the mass of the empty
pycnometer (m_liquid = m_total - m_pyc).

e The density is then calculated by dividing the mass of the liquid by the known volume of the
pycnhometer (p = m_liquid / V_pyc).

Note on Safety: All procedures involving bromoacetyl bromide must be conducted in a well-
ventilated fume hood, and appropriate personal protective equipment (gloves, safety goggles,
lab coat) must be worn.

Logical Relationships of Physical Properties

The physical properties of a compound are intrinsically linked to its molecular structure and
external conditions. The following diagram illustrates the relationship between the key physical
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properties discussed.

Logical Relationship of Bromoacetyl Bromide's Physical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of
Bromoacetyl Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045743#physical-properties-of-bromoacetyl-bromide-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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